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Compound of Interest

Compound Name: C.I. Direct Brown 27

Cat. No.: B1619442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Substance Identification
This technical guide provides a comprehensive overview of the chemical and toxicological

properties of C.I. 31725, an azo dye also known as Direct Black 38.

Identifier Value

Chemical Name C.I. 31725

Synonym Direct Black 38

Molecular Formula C₃₄H₂₅N₉Na₂O₇S₂[1][2]

CAS Number 1937-37-7[1][2]

Molecular Weight 781.73 g/mol [1]

Toxicological Profile: Metabolism and Genotoxicity
Direct Black 38 is a benzidine-based azo dye. Its toxicity is primarily attributed to its metabolic

conversion to benzidine, a known human carcinogen.[3][4][5][6][7][8][9] This biotransformation

is a critical aspect of its risk assessment.

Metabolic Pathway
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The primary metabolic pathway of Direct Black 38 involves the reductive cleavage of its azo

bonds. This process is initiated by azoreductases present in the intestinal microbiota and the

liver, leading to the release of benzidine.[3][4][7] Subsequent metabolism of benzidine can

occur, resulting in the formation of various metabolites, including 4-aminobiphenyl,

monoacetylbenzidine, and acetylaminobiphenyl, which have been identified in studies using

human intestinal microbiota.[3]
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Metabolic activation of C.I. 31725 to carcinogenic metabolites.

Genotoxicity
The genotoxic effects of Direct Black 38 are well-documented and are a direct consequence of

its metabolism to benzidine. Key experimental findings include:

Unscheduled DNA Synthesis (UDS): Direct Black 38 has been shown to induce unscheduled

DNA synthesis in the liver of rats in vivo, indicating DNA damage and repair.

Micronucleus Formation: In vivo studies in rats have demonstrated that Direct Black 38 can

induce the formation of micronuclei in bone marrow cells, a marker of chromosomal damage.

Ames Test: While Direct Black 38 itself may not be mutagenic, its reductive metabolites,

particularly benzidine, show mutagenic activity in the Salmonella typhimurium (Ames) test,

especially after metabolic activation with S9 mix.

Experimental Protocols
Detailed methodologies for the key genotoxicity assays are crucial for the replication and

interpretation of results.
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Unscheduled DNA Synthesis (UDS) Assay in Rat Liver
(In Vivo)
This assay measures the repair of DNA damage in hepatocytes following in vivo exposure to a

test substance.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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